4-Bromo-3-nitrobenzene-1-sulfonyl fluoride
Description
“4-Bromo-3-nitrobenzene-1-sulfonyl fluoride” is a chemical compound. The sulfonyl fluoride motif can be used as a connector for the assembly of -SO2- linked small molecules with proteins or nucleic acids . This new click chemistry approach through sulfates is a complimentary approach to using amides and phosphate groups as linkers .
Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, it’s worth noting that bromo and nitro groups on benzene rings are often involved in electrophilic aromatic substitution reactions .Scientific Research Applications
Synthesis of Radiolabeled Compounds
4-Bromo-3-nitrobenzene-1-sulfonyl fluoride has been used in the synthesis of radiolabeled compounds, such as N-(3-[18F]fluoropropyl)-2β-carbomethoxy-3β-(4-iodophenyl)nortropane ([18F]FP-β-CIT). This compound was synthesized for positron emission tomography (PET) imaging, highlighting its utility in diagnostic medicine and neuroscience research (Klok et al., 2006).
Development of Clickable Reagents
The chemical serves as a precursor for developing new clickable reagents for chemical synthesis. For instance, 1-Bromoethene-1-sulfonyl fluoride (1-Br-ESF) has been developed as a new SuFEx clickable reagent for the regioselective construction of 5-sulfonylfluoro isoxazoles, demonstrating its importance in creating functionalized molecules for further chemical transformations (Leng & Qin, 2018).
Fluorination Techniques
This compound is also instrumental in developing fluorination techniques, such as the use of BrF3 and other reagents derived from F2 for attaching the fluorine atom to organic molecules. This process is crucial for synthesizing fluorinated compounds, which are valuable in pharmaceuticals, agrochemicals, and material sciences (Rozen, 2005).
Inhibition Studies
In medicinal chemistry, sulfonamides incorporating fluorine and 1,3,5-triazine moieties have been shown to be effective inhibitors of β-class carbonic anhydrases from Mycobacterium tuberculosis. This application underscores the compound's role in developing new antimycobacterial agents with novel mechanisms of action, contributing to the fight against tuberculosis (Ceruso et al., 2014).
Charge Transfer Complexes in Solar Cells
Furthermore, this compound has been explored in the context of polymer solar cells. The formation of charge transfer complexes significantly improves the electron transfer process, enhancing device performance and efficiency. This application demonstrates the compound's potential in renewable energy technologies (Fu et al., 2015).
properties
IUPAC Name |
4-bromo-3-nitrobenzenesulfonyl fluoride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrFNO4S/c7-5-2-1-4(14(8,12)13)3-6(5)9(10)11/h1-3H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OASJNHRLMWDBPA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S(=O)(=O)F)[N+](=O)[O-])Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrFNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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